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Compound of Interest

Compound Name: 4-Methyl-1-pentene

Cat. No.: B008377

An In-Depth Technical Guide to 4-Methyl-1-pentene: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's fundamental properties is paramount. This guide provides a focused overview of
the molecular weight and chemical formula of 4-methyl-1-pentene.

Quantitative Data Summary

The essential quantitative data for 4-methyl-1-pentene is summarized in the table below for
clear and easy reference.

Property Value

Molecular Formula C6H12[1][2][3][4]
Molecular Weight 84.16 g/mol [1][2][3]
Molar Mass 84.162 g-mol—1[2]

Experimental Protocols

The determination of the molecular formula and weight of 4-methyl-1-pentene is rooted in
fundamental analytical chemistry techniques.
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Mass Spectrometry: High-resolution mass spectrometry is a primary method for determining
the elemental composition and molecular weight of a compound. In this technique, a sample of
4-methyl-1-pentene is ionized, and the mass-to-charge ratio of the resulting ions is measured.
The molecular ion peak would correspond to the molecular weight of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy are used to
elucidate the structure of the molecule. By analyzing the chemical shifts, integration, and
coupling patterns, the connectivity of the atoms can be determined, confirming the structure of
4-methyl-1-pentene and thus its molecular formula.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's name to its structural
representation, chemical formula, and ultimately its calculated molecular weight.
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Caption: Logical progression from name to molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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